Cas no 51170-56-0 (N,n-diethylcarbamic acid benzyl ester)

N,n-diethylcarbamic acid benzyl ester structure
51170-56-0 structure
Product Name:N,n-diethylcarbamic acid benzyl ester
CAS No:51170-56-0
MF:C12H17NO2
MW:207.268883466721
CID:2188222
PubChem ID:10262437
Update Time:2025-04-21

N,n-diethylcarbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

    • N,n-diethylcarbamic acid benzyl ester
    • benzyl N,N-diethylcarbamate
    • CHEMBL5440755
    • Benzyl diethylcarbamate
    • DTXSID50437504
    • 51170-56-0
    • SCHEMBL16665613
    • Inchi: 1S/C12H17NO2/c1-3-13(4-2)12(14)15-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: AYEFZRJHKJIURZ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N(CC)CC)=O

Computed Properties

  • Exact Mass: 207.125928785Da
  • Monoisotopic Mass: 207.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų
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